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Compound of Interest

Compound Name: Pradimicin T1

Cat. No.: B1230321

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the antifungal spectrum of activity of
Pradimicin T1, a member of the pradimicin family of antibiotics. This document collates
available quantitative data, details the experimental protocols for antifungal susceptibility
testing, and visualizes the proposed mechanism of action. The information presented is
intended to serve as a valuable resource for researchers and professionals involved in the
discovery and development of novel antifungal agents.

Antifungal Spectrum of Activity

Pradimicin T1 has demonstrated potent in vitro activity against a broad spectrum of
pathogenic fungi.[1][2] Its activity is particularly notable against clinically important yeasts and
molds. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for
the closely related and well-studied pradimicin derivative, BMS-181184, which serves as a
strong surrogate for understanding the potential activity of Pradimicin T1.

Table 1: In Vitro Antifungal Activity of Pradimicin Derivative BMS-181184
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Fungal Number of MIC Range
) ) MICso (pg/mL) MICo0 (pg/mL)
Species Strains (ng/mL)
Yeasts
Candida albicans 167 <0.5->128 2 4
Candida glabrata  (not specified) 2-8 (not specified) (not specified)
Candida krusei (not specified) 2-8 (not specified) (not specified)
Candida N N N
o (not specified) 1-4 (not specified) (not specified)
parapsilosis
Candida - - -
o (not specified) 1-8 (not specified) (not specified)
tropicalis
Cryptococcus
P 167 1-8 2 4
neoformans
Rhodotorula spp. 167 2-8 (not specified) (not specified)
Filamentous
Fungi (Molds)
Aspergillus
p- J 35 4-16 8 8
fumigatus
Aspergillus N N
3 >16 (not specified) (not specified)
flavus
Aspergillus niger 4 =16 (not specified) (not specified)
Dermatophytes
Trichophyton - -
26 <0.5-8 (not specified) (not specified)
spp.
Microsporum - -
26 <0.5-8 (not specified) (not specified)
spp.
Epidermophyton N u
26 <0.5-8 (not specified) (not specified)
floccosum
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Note: Data is for the pradimicin derivative BMS-181184 as a close analog of Pradimicin T1.

Experimental Protocols

The in vitro antifungal susceptibility data presented above was primarily generated using
standardized methods developed by the Clinical and Laboratory Standards Institute (CLSI).
These protocols are essential for ensuring the reproducibility and comparability of results
across different laboratories.

Antifungal Susceptibility Testing of Yeasts (CLSI M27-
A3)

The broth microdilution method for yeasts is a standardized procedure for determining the MIC

of an antifungal agent.
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Inoculation of Microdilution Incubation at 35°C Visual or Spectrophotometric
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Yeast Inoculum Preparation
(0.5-2.5 x 10”3 cells/mL)

Click to download full resolution via product page
CLSI M27-A3 workflow for yeast susceptibility testing.
Methodology:

e Inoculum Preparation: Yeast colonies are suspended in sterile saline and the turbidity is
adjusted to match a 0.5 McFarland standard. This suspension is then diluted in RPMI 1640
medium to achieve a final inoculum concentration of 0.5 to 2.5 x 108 cells/mL.

o Antifungal Agent Preparation: The antifungal agent is serially diluted in RPMI 1640 medium
in a 96-well microdilution plate.
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 Inoculation: Each well of the microdilution plate is inoculated with the prepared yeast
suspension.

 Incubation: The plates are incubated at 35°C for 24 to 48 hours.

o MIC Determination: The MIC is determined as the lowest concentration of the antifungal
agent that causes a significant inhibition of growth (typically 250%) compared to the growth
in the control well (drug-free medium).

Antifungal Susceptibility Testing of Filamentous Fungi
(CLSI M38-A2)

The methodology for filamentous fungi is similar to that for yeasts but with modifications to
account for the different growth characteristics of molds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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